2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(4-morpholin-4-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O4S2/c1-2-26-18-6-4-3-5-17(18)19(22)20-15-7-9-16(10-8-15)27(23,24)21-11-13-25-14-12-21/h3-10H,2,11-14H2,1H3,(H,20,22)
• InChI Key: BXIBOZWJZFAXHS-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H22N2O4S2
• Molecular Weight: 406.5 g/mol

Description

2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ETPB and is a sulfonamide-based inhibitor of the protein-protein interaction between MDM2 and p53.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide involves the inhibition of the MDM2-p53 interaction. MDM2 is an E3 ubiquitin ligase that targets p53 for degradation, thereby preventing its activation. ETPB binds to the hydrophobic pocket of MDM2, thereby preventing its interaction with p53. This leads to the stabilization and activation of p53, resulting in the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide has been shown to have significant biochemical and physiological effects. The compound has been demonstrated to induce apoptosis and cell cycle arrest in cancer cells, leading to the inhibition of tumor growth. ETPB has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In addition, ETPB has been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide is its specificity towards the MDM2-p53 interaction. The compound does not affect other proteins, making it a potent and selective inhibitor of this interaction. However, one of the limitations of ETPB is its poor solubility, which can affect its bioavailability and efficacy. The compound also has low stability in aqueous solutions, which can limit its use in some experiments.

Future Directions

There are several future directions for the research on 2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide. One area of research is the development of more potent and selective inhibitors of the MDM2-p53 interaction. Another direction is the investigation of the compound's potential applications in other diseases, such as neurodegenerative diseases and viral infections. The use of ETPB in combination with other drugs is also an area of interest for future research. Finally, the development of novel delivery systems to improve the bioavailability and stability of ETPB is an important direction for future research.

Scientific Research Applications

2-(ethylthio)-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide has been extensively studied for its potential applications in cancer treatment. The compound acts as an inhibitor of the MDM2-p53 interaction, leading to the stabilization and activation of the tumor suppressor protein p53. This activation results in the induction of apoptosis and cell cycle arrest in cancer cells. ETPB has also been investigated for its antitumor activity in various cancer cell lines, including breast, lung, and prostate cancer.